Cas no 1626336-01-3 ({4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid)

• Product Name: {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid
• CAS No: 1626336-01-3
• MF: C₇H₆BFN₂O₂
• MW: 179.9441447258
• MDL: MFCD29041515
• CID: 4609659
• Update Time: 2025-10-28

{4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid
• (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid
• {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-ylboronic acid
• BQC33601
• P16474

• MDL： MFCD29041515
• Inchi： 1S/C7H6BFN2O2/c9-6-4-1-2-10-7(4)11-3-5(6)8(12)13/h1-3,12-13H,(H,10,11)
• InChI Key： OGCGNGUVMZIRGX-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CN=C2C=1C=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 69.1

Additional information on {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid

Introduction to {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic Acid (CAS No. 1626336-01-3)

{4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1626336-01-3, belongs to the class of boronic acids, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of a fluorine atom at the 4-position and the pyrrolopyridine core structure imparts unique electronic and steric properties, making this molecule a valuable intermediate in the synthesis of biologically active agents.

The significance of {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid lies in its potential applications in drug discovery and development. Boronic acids are particularly noteworthy due to their ability to form stable complexes with diols, a property that has been leveraged in various biochemical assays and as probes in molecular biology. The fluorine substituent enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical design. Recent studies have highlighted the role of fluorinated heterocycles in modulating drug-target interactions, thereby improving therapeutic efficacy.

In the realm of medicinal chemistry, {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid has been explored as a key building block for constructing complex molecular architectures. The pyrrolopyridine scaffold is a privileged structure found in numerous bioactive compounds, including kinase inhibitors and antiviral agents. The boronic acid functionality allows for further derivatization via cross-coupling reactions, enabling the creation of diverse pharmacophores. This flexibility has made it a favorite among synthetic chemists working on targeted therapies.

Recent advancements in computational chemistry have further underscored the importance of this compound. Molecular modeling studies have demonstrated that the fluorine atom at the 4-position can influence both the electronic distribution and spatial orientation of the pyrrolopyridine ring. This modulation can be harnessed to optimize binding affinities and selectivity in drug design. For instance, computational screening has identified derivatives of {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid that exhibit enhanced activity against specific enzymes implicated in cancer progression.

The synthesis of {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid involves multi-step organic transformations, starting from readily available precursors. The introduction of the fluorine atom typically requires careful control to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yields and purity. These innovations not only streamline the production process but also enhance scalability for industrial applications.

One of the most compelling aspects of this compound is its potential in developing next-generation therapeutics. Researchers have leveraged its structural features to create novel inhibitors targeting diseases with unmet medical needs. For example, preclinical studies have shown that certain analogs of {4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid exhibit potent antitumor activity by disrupting key signaling pathways. These findings have spurred further investigation into its pharmacological profile and mechanisms of action.

The role of boronic acids in medicinal chemistry extends beyond simple intermediates; they serve as functional probes to understand enzyme mechanisms and develop new drug modalities. The ability of {4-fluoro-pyrrolopyridine-based boronic acids} to interact with biological targets has opened up new avenues for therapeutic intervention. For instance, studies have revealed that these compounds can modulate protein-protein interactions critical for disease progression, offering a promising strategy for developing small-molecule drugs.

As our understanding of chemical biology evolves, so does the utility of compounds like {4-fluoro-pyrrolopyridine-based boronic acids}. Cutting-edge techniques such as CRISPR-Cas9 gene editing and high-throughput screening are being combined with traditional synthetic approaches to accelerate drug discovery pipelines. This interdisciplinary approach has already led to the identification of several lead compounds derived from this scaffold that show promise in clinical trials.

The future prospects for {4-fluoro-pyrrolopyridine-based boronic acids} are bright, with ongoing research focusing on optimizing their pharmacokinetic properties and exploring new therapeutic applications. Innovations in delivery systems and combination therapies are expected to further enhance their clinical potential. As more data becomes available on their biological activity and safety profiles, these compounds are poised to play a pivotal role in addressing some of today's most pressing healthcare challenges.